Cas no 1903390-39-5 (N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide
• CAS No: 1903390-39-5
• MF: C₁₉H₁₈N₂O₄S₂
• MW: 402.487222194672
• CID: 6256924
• PubChem ID: 92110827
• Update Time: 2025-07-15

N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide
• AKOS025372957
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide
• F6506-1462
• 1903390-39-5
• N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-N'-(2-methylsulfanylphenyl)oxamide

• Inchi： 1S/C19H18N2O4S2/c1-26-14-7-3-2-6-13(14)21-18(23)17(22)20-12-19(24,15-8-4-10-25-15)16-9-5-11-27-16/h2-11,24H,12H2,1H3,(H,20,22)(H,21,23)
• InChI Key： BHKIKFQCDFOSDQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CO1)(CNC(C(NC1C=CC=CC=1SC)=O)=O)O

Computed Properties

• Exact Mass: 402.07079941g/mol
• Monoisotopic Mass: 402.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide

Research Brief on N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS: 1903390-39-5)

In recent years, the compound N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS: 1903390-39-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features incorporating furan, thiophene, and methylsulfanylphenyl moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

Recent research has highlighted the compound's ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide exhibits potent inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical mediators of inflammatory responses. These findings suggest its potential as a dual-action anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's role in cancer therapeutics. Preliminary in vitro studies have shown that it induces apoptosis in several cancer cell lines, including breast and colon cancer, by targeting the PI3K/AKT/mTOR signaling pathway. The presence of the thiophene and furan rings in its structure is believed to enhance its binding affinity to these molecular targets, as confirmed by molecular docking simulations. Researchers are now exploring its efficacy in combination therapies to overcome drug resistance in oncology.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A recent preclinical trial reported in *Bioorganic & Medicinal Chemistry Letters* indicated that N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide exhibits favorable oral absorption and moderate plasma half-life, making it a viable candidate for further development. However, challenges such as first-pass metabolism and potential drug-drug interactions require additional optimization.

In conclusion, N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS: 1903390-39-5) represents a promising scaffold for the development of novel therapeutics targeting inflammation and cancer. Future research should focus on structure-activity relationship (SAR) studies to enhance its potency and selectivity, as well as comprehensive in vivo evaluations to validate its therapeutic potential. The integration of computational modeling and high-throughput screening techniques will be instrumental in accelerating its transition from bench to bedside.